Cas no 334658-24-1 (Bodipy Cyclopamine)
Bodipy Cyclopamine is a fluorescently labeled derivative of cyclopamine, a steroidal alkaloid known for its selective inhibition of the Hedgehog (Hh) signaling pathway. The Bodipy (boron-dipyrromethene) fluorophore confers high photostability and bright fluorescence, making this conjugate particularly useful for cellular imaging and tracking studies. Its key advantages include excellent solubility in aqueous and organic solvents, strong emission in the visible spectrum, and compatibility with standard fluorescence detection systems. Researchers utilize Bodipy Cyclopamine to investigate Hh pathway dynamics in real time, offering precise spatial and temporal resolution in live-cell or fixed-sample assays. This compound is valuable for mechanistic studies in developmental biology and oncology.
Bodipy Cyclopamine structure
Product Name:Bodipy Cyclopamine
CAS No:334658-24-1
MF:C49H70BF2N5O4
MW:841.919020175934
CID:825575
PubChem ID:71314179
Update Time:2025-05-27
Bodipy Cyclopamine Chemical and Physical Properties
Names and Identifiers
-
- Bodipy Cyclopamine
- DTXSID80747204
- BODIPY-Cyclopamine
- 334658-24-1
- [6-(3-{2-[(3,5-Dimethyl-1H-pyrrol-2-yl-kappaN)methylidene]-2H-pyrrol-5-yl-kappaN}propanamido)-N-{2-[(3beta,23R)-3-hydroxy-17,23-epoxyveratraman-28-yl]ethyl}hexanamidato](difluoro)boron
- N-[2-[(3S,7'aR)-3-hydroxy-3',6',10,11b-tetramethylspiro[2,3,4,6,6a,6b,7,8,11,11a-decahydro-1H-benzo[a]fluorene-9,2'-3,3a,5,6,7,7a-hexahydrofuro[3,2-b]pyridine]-4'-yl]ethyl]-6-[3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanoylamino]hexanamide
-
- Inchi: 1S/C49H70BF2N5O4/c1-30-24-44-47(34(5)49(61-44)20-18-39-40-15-11-35-26-38(58)17-19-48(35,6)42(40)28-41(39)33(49)4)55(29-30)23-22-54-45(59)10-8-7-9-21-53-46(60)16-14-36-12-13-37-27-43-31(2)25-32(3)56(43)50(51,52)57(36)37/h11-13,25,27,30,34,38-40,42,44,47,58H,7-10,14-24,26,28-29H2,1-6H3,(H,53,60)(H,54,59)/t30?,34?,38-,39?,40?,42?,44+,47?,48?,49?/m0/s1
- InChI Key: CQPRECBXTRAUSE-QEXJUGOOSA-N
- SMILES: F[B-]1(N2C(C)=CC(C)=C2C=C2C=CC(CCC(NCCCCCC(NCCN3CC(C)C[C@@H]4C3C(C)C3(C(C)=C5CC6C7(C)CC[C@@H](CC7=CCC6C5CC3)O)O4)=O)=O)=[N+]21)F
Computed Properties
- Exact Mass: 841.5488922g/mol
- Monoisotopic Mass: 841.5488922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 61
- Rotatable Bond Count: 12
- Complexity: 1910
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.8Ų
Experimental Properties
- Melting Point: 128-130°C
Bodipy Cyclopamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Amber Vial, -20°C Freezer, Under Inert Atmosphere
Bodipy Cyclopamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B674800-0.25mg |
Bodipy Cyclopamine |
334658-24-1 | 0.25mg |
$ 425.00 | 2023-02-03 | ||
| TRC | B674800-.25mg |
Bodipy Cyclopamine |
334658-24-1 | .25mg |
$ 488.00 | 2023-04-18 | ||
| TRC | B674800-1mg |
Bodipy Cyclopamine |
334658-24-1 | 1mg |
$ 1464.00 | 2023-09-08 | ||
| TRC | B674800-250g |
Bodipy Cyclopamine |
334658-24-1 | 250g |
$ 489.00 | 2023-09-08 | ||
| TRC | B674800-25mg |
Bodipy Cyclopamine |
334658-24-1 | 25mg |
$ 488.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503924-0.25mg |
Bodipy Cyclopamine, |
334658-24-1 | 0.25mg |
¥4889.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503924-0.25 mg |
Bodipy Cyclopamine, |
334658-24-1 | 0.25 mg |
¥4,889.00 | 2023-07-11 |
Bodipy Cyclopamine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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